Cas no 142329-24-6 (5,6-difluorobenzothiophene-2-carboxylic acid)
142329-24-6 structure
Product Name:5,6-difluorobenzothiophene-2-carboxylic acid
CAS No:142329-24-6
MF:C9H4F2O2S
MW:214.188668251038
CID:1311028
Update Time:2024-08-18
5,6-difluorobenzothiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-difluorobenzothiophene-2-carboxylic acid
- 5,6-difluoro-1-benzothiophene-2-carboxylic acid
- LogP
- Benzo[b]thiophene-2-carboxylic acid, 5,6-difluoro-
- 5,6-difluorobenzo[b]thiophene-2-carboxylic acid
-
- Inchi: 1S/C9H4F2O2S/c10-5-1-4-2-8(9(12)13)14-7(4)3-6(5)11/h1-3H,(H,12,13)
- InChI Key: DJOXIHKJIFWICI-UHFFFAOYSA-N
- SMILES: C12=CC(F)=C(F)C=C1C=C(C(O)=O)S2
Computed Properties
- Exact Mass: 213.99002
Experimental Properties
- Density: 1.598±0.06 g/cm3(Predicted)
- Boiling Point: 384.8±37.0 °C(Predicted)
- PSA: 37.3
- pka: 3.25±0.30(Predicted)
5,6-difluorobenzothiophene-2-carboxylic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
142329-24-6 (5,6-difluorobenzothiophene-2-carboxylic acid) Related Products
- 142329-23-5(6-fluoro-1-benzothiophene-2-carboxylic acid)
- 310466-37-6(4-Fluoro-1-benzothiophene-2-carboxylic Acid)
- 550998-67-9(7-Fluoro-1-benzothiophene-2-carboxylic acid)
- 70060-13-8(5-Fluoro-1-benzothiophene-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent